Cas no 1807028-60-9 (4-Bromo-2-cyano-3-methylbenzenesulfonyl chloride)

• Product Name: 4-Bromo-2-cyano-3-methylbenzenesulfonyl chloride
• CAS No: 1807028-60-9
• MF: C₈H₅BrClNO₂S
• MW: 294.552798986435
• CID: 5008583
• Update Time: 2025-06-11

4-Bromo-2-cyano-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C8H5BrClNO2S/c1-5-6(4-11)8(14(10,12)13)3-2-7(5)9/h2-3H,1H3
• InChI Key： KAMAFQYQCJRNNM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1C)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 4-Bromo-2-cyano-3-methylbenzenesulfonyl chloride

Comprehensive Overview of 4-Bromo-2-cyano-3-methylbenzenesulfonyl chloride (CAS No. 1807028-60-9)

4-Bromo-2-cyano-3-methylbenzenesulfonyl chloride (CAS No. 1807028-60-9) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound features a unique molecular structure combining a bromine substituent, a cyano group, and a methyl group on a benzene ring, making it a versatile intermediate for constructing complex molecules. Its reactive sulfonyl chloride moiety enables efficient transformations, particularly in amide bond formation and sulfonylation reactions, which are critical in drug discovery and material science.

In recent years, the demand for high-purity sulfonyl chlorides like 4-Bromo-2-cyano-3-methylbenzenesulfonyl chloride has surged due to their role in developing targeted therapeutics and agrochemicals. Researchers frequently search for "sulfonyl chloride applications" or "how to handle benzenesulfonyl chloride derivatives," reflecting growing interest in their synthetic utility. This compound’s electron-withdrawing groups (bromo and cyano) enhance its reactivity, making it ideal for cross-coupling reactions and heterocycle synthesis—key topics in modern organic chemistry forums.

The stability and storage conditions of 4-Bromo-2-cyano-3-methylbenzenesulfonyl chloride are frequently discussed among chemists. Proper handling under anhydrous conditions and low temperatures is essential to preserve its reactivity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity, addressing frequent queries like "how to analyze sulfonyl chloride purity." Its compatibility with Grignard reagents and palladium-catalyzed reactions further expands its applications in peptide modification and polymer chemistry.

From an industrial perspective, 4-Bromo-2-cyano-3-methylbenzenesulfonyl chloride is valued for its role in producing high-performance materials, including liquid crystals and photoactive compounds. Searches for "benzenesulfonyl chloride in material science" highlight its relevance in advanced technologies. Environmental and regulatory considerations also drive interest in "green synthesis of sulfonyl chlorides," prompting innovations in catalytic methods and solvent-free reactions to minimize waste.

In summary, 4-Bromo-2-cyano-3-methylbenzenesulfonyl chloride (CAS No. 1807028-60-9) is a pivotal building block in both academic and industrial settings. Its multifaceted reactivity aligns with trends toward sustainable chemistry and precision synthesis, answering common search queries like "best practices for sulfonyl chloride reactions." As research progresses, this compound continues to enable breakthroughs in medicinal chemistry and functional materials, solidifying its importance in the chemical landscape.